Cas no 2034352-28-6 (5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide)

5-Bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide is a specialized heterocyclic compound featuring a triazine core functionalized with a piperidine moiety, a methoxy group, and a brominated furan carboxamide side chain. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of the bromo-furan group enhances electrophilic substitution capabilities, while the triazine-piperidine scaffold contributes to binding interactions with biological targets. The compound's well-defined synthetic route allows for further derivatization, making it a versatile intermediate for developing enzyme inhibitors or bioactive molecules. Its stability under standard conditions ensures reliable handling in laboratory settings.

5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide structure

2034352-28-6 structure

Product Name:5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide

CAS No:2034352-28-6

MF:C₁₅H₁₈BrN₅O₃

MW:396.23912191391

CID:5779532

PubChem ID:121137695

Update Time:2025-05-26

5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2034352-28-6
- F6438-3304
- AKOS026700900
- 5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide
- 5-bromo-N-((4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)furan-2-carboxamide
- Inchi： 1S/C15H18BrN5O3/c1-23-15-19-12(9-17-13(22)10-5-6-11(16)24-10)18-14(20-15)21-7-3-2-4-8-21/h5-6H,2-4,7-9H2,1H3,(H,17,22)
- InChI Key： PVLDBPSUTYUFCA-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(NCC2=NC(=NC(=N2)N2CCCCC2)OC)=O)O1

Computed Properties

Exact Mass: 395.05930g/mol
Monoisotopic Mass: 395.05930g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 424
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 93.4Å²

5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6438-3304-2μmol	5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide	2034352-28-6	2μmol	$85.5	2023-09-09
Life Chemicals	F6438-3304-5μmol	5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide	2034352-28-6	5μmol	$94.5	2023-09-09
Life Chemicals	F6438-3304-10μmol	5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide	2034352-28-6	10μmol	$103.5	2023-09-09
Life Chemicals	F6438-3304-20μmol	5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide	2034352-28-6	20μmol	$118.5	2023-09-09
Life Chemicals	F6438-3304-1mg	5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide	2034352-28-6	1mg	$81.0	2023-09-09
Life Chemicals	F6438-3304-2mg	5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide	2034352-28-6	2mg	$88.5	2023-09-09
Life Chemicals	F6438-3304-3mg	5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide	2034352-28-6	3mg	$94.5	2023-09-09
Life Chemicals	F6438-3304-4mg	5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide	2034352-28-6	4mg	$99.0	2023-09-09
Life Chemicals	F6438-3304-5mg	5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide	2034352-28-6	5mg	$103.5	2023-09-09
Life Chemicals	F6438-3304-10mg	5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide	2034352-28-6	10mg	$118.5	2023-09-09

5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide Related Literature

1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Additional information on 5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide

Compound CAS No. 2034352-28-6: 5-Bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide

The compound with CAS No. 2034352-28-6, known as 5-bromo-N-{[4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a bromine atom at the 5-position of the furan ring and a substituted triazine moiety attached to the nitrogen atom of the carboxamide group. The presence of these functional groups makes it a versatile molecule for research and development in fields such as drug discovery and materials science.

Recent studies have highlighted the importance of triazine derivatives in medicinal chemistry due to their ability to interact with various biological targets. The piperidinyl group in this compound contributes to its lipophilicity and stability, which are critical properties for drug candidates. Additionally, the methoxy group on the triazine ring enhances solubility and bioavailability, making this compound a promising candidate for further exploration in therapeutic applications.

The synthesis of 5-bromo-N-{[4-methoxy...}furan... involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed methodologies such as nucleophilic substitution and condensation reactions to achieve high yields and purity. The use of bromine as a substituent not only adds electronic diversity but also plays a role in modulating the compound's reactivity and selectivity.

In terms of applications, this compound has shown potential in antitumor and anti-inflammatory studies. Preclinical data suggest that it exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as a targeted therapy agent. Furthermore, its ability to inhibit key inflammatory pathways makes it a candidate for treating chronic inflammatory diseases.

From an environmental standpoint, the development of efficient synthesis routes for this compound is crucial to minimize waste and reduce ecological impact. Green chemistry principles are being increasingly integrated into its production processes, ensuring sustainability without compromising on quality or performance.

In conclusion, CAS No. 2034352-28-6 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals and beyond.